Cas no 510723-67-8 ((4-ethylphenyl)methyl(furan-2-ylmethyl)amine)

• Product Name: (4-ethylphenyl)methyl(furan-2-ylmethyl)amine
• CAS No: 510723-67-8
• MF: C₁₄H₁₇NO
• MW: 215.290883779526
• CID: 1018932
• PubChem ID: 846166
• Update Time: 2025-11-01

(4-ethylphenyl)methyl(furan-2-ylmethyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-Furanmethanamine,N-[(4-ethylphenyl)methyl]-(9CI)
• (4-ETHYL-BENZYL)-FURAN-2-YLMETHYL-AMINE
• SB61413
• 1-(4-ethylphenyl)-N-(furan-2-ylmethyl)methanamine
• N-(4-Ethylbenzyl)-1-(furan-2-yl)methanamine
• N-(4-ethylbenzyl)-N-(2-furylmethyl)amine
• AP-505/42535604
• SR-01000325621
• STK510700
• CS-0323019
• [(4-ethylphenyl)methyl](furan-2-ylmethyl)amine
• NCGC00328154-01
• AKOS000134009
• AB01259673-03
• SR-01000325621-1
• 510723-67-8
• (4-ethylphenyl)methyl(furan-2-ylmethyl)amine

• MDL： MFCD03724423
• Inchi： 1S/C14H17NO/c1-2-12-5-7-13(8-6-12)10-15-11-14-4-3-9-16-14/h3-9,15H,2,10-11H2,1H3
• InChI Key： ODEDMPIBSAQQJN-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CNCC1C=CC(=CC=1)CC

Computed Properties

• Exact Mass: 215.131014166g/mol
• Monoisotopic Mass: 215.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 25.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (4-ethylphenyl)methyl(furan-2-ylmethyl)amine

Comprehensive Overview of (4-ethylphenyl)methyl(furan-2-ylmethyl)amine (CAS No. 510723-67-8)

(4-ethylphenyl)methyl(furan-2-ylmethyl)amine, with the CAS registry number 510723-67-8, is a specialized organic compound that has garnered attention in pharmaceutical and agrochemical research. This compound belongs to the class of amine derivatives, which are widely studied for their potential applications in drug discovery and material science. The unique structural features of this molecule, including the furan-2-ylmethyl and 4-ethylphenyl moieties, contribute to its distinct chemical properties and reactivity.

In recent years, the demand for amine-based compounds has surged due to their versatility in synthesizing bioactive molecules. Researchers are particularly interested in (4-ethylphenyl)methyl(furan-2-ylmethyl)amine for its potential role as a building block in the development of novel therapeutics. The compound's furan ring and ethylphenyl group offer opportunities for further functionalization, making it a valuable candidate for medicinal chemistry applications. Additionally, its stability under various conditions makes it suitable for high-throughput screening and combinatorial chemistry.

The synthesis of (4-ethylphenyl)methyl(furan-2-ylmethyl)amine typically involves multi-step organic reactions, including alkylation and reductive amination processes. These methods are well-documented in the literature, ensuring reproducibility for industrial and academic laboratories. The compound's CAS No. 510723-67-8 serves as a unique identifier, facilitating its procurement and regulatory compliance in global markets. Its molecular weight and physicochemical properties are critical parameters for researchers optimizing its use in drug formulation and material design.

From an environmental and sustainability perspective, (4-ethylphenyl)methyl(furan-2-ylmethyl)amine aligns with the growing trend toward green chemistry. Its potential applications in biodegradable materials and eco-friendly catalysts are areas of active investigation. The compound's compatibility with renewable resources and low-toxicity profile make it an attractive option for industries aiming to reduce their environmental footprint. This aligns with the increasing consumer demand for sustainable products and clean technologies.

In the context of artificial intelligence and computational chemistry, (4-ethylphenyl)methyl(furan-2-ylmethyl)amine has been the subject of molecular modeling studies. Researchers leverage machine learning algorithms to predict its interactions with biological targets, accelerating the drug discovery process. The compound's structural motifs are also analyzed using quantum mechanical calculations to optimize its performance in various applications. These advancements highlight the intersection of traditional chemistry and cutting-edge technology.

For suppliers and manufacturers, CAS No. 510723-67-8 represents a niche yet growing market segment. The compound's high purity and custom synthesis options cater to the needs of research institutions and pharmaceutical companies. Quality control measures, such as HPLC analysis and spectroscopic characterization, ensure its suitability for critical applications. As the demand for specialty chemicals rises, (4-ethylphenyl)methyl(furan-2-ylmethyl)amine is poised to play a significant role in advancing innovative solutions across multiple industries.

In summary, (4-ethylphenyl)methyl(furan-2-ylmethyl)amine (CAS No. 510723-67-8) is a compound of considerable scientific and industrial interest. Its unique chemical structure, combined with its potential applications in pharmaceuticals, agrochemicals, and sustainable materials, makes it a subject of ongoing research. As the scientific community continues to explore its capabilities, this compound is likely to emerge as a key player in the development of next-generation therapeutic agents and functional materials.